Cas no 2227828-35-3 (rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
- 2227828-35-3
- EN300-1790707
-
- Inchi: 1S/C11H11NO4/c1-6-2-3-7(12(15)16)4-8(6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)/t9-,10+/m0/s1
- InChI Key: KYNCUGRWGZSZFW-VHSXEESVSA-N
- SMILES: OC([C@@H]1C[C@H]1C1C=C(C=CC=1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 221.06880783g/mol
- Monoisotopic Mass: 221.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.1Ų
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790707-0.05g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-0.1g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-0.25g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-0.5g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-1.0g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1790707-2.5g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-5.0g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1790707-10.0g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1790707-1g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1790707-5g |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid |
2227828-35-3 | 5g |
$3189.0 | 2023-09-19 |
rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
Professional Introduction to rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227828-35-3)
Rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227828-35-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its cyclopropane ring and nitro-substituted aromatic moiety, has garnered attention due to its unique structural and functional properties. The presence of the cyclopropane ring introduces a high degree of rigidity, which can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design.
The< strong>nitro group at the 5-position of the phenyl ring adds another layer of complexity, influencing both the electronic properties and potential reactivity of the molecule. This combination of structural features makes rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in various pharmacological applications.
In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate biological pathways effectively. The rigid three-membered ring of cyclopropane can impose specific conformational constraints on the attached substituents, potentially enhancing binding affinity to biological targets. This structural motif has been explored in the development of novel therapeutic agents targeting a wide range of diseases.
One of the most compelling aspects of rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. The cyclopropane ring can serve as a core structure that can be further modified to create libraries of compounds for high-throughput screening. This approach has been successfully employed in drug discovery programs to identify lead compounds with desired pharmacological properties.
The< strong>methyl group at the 2-position of the phenyl ring also plays a crucial role in determining the overall properties of the molecule. This substituent can influence solubility, metabolic stability, and interactions with biological targets. The combination of these structural elements makes rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid a versatile compound with multiple potential applications.
Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates. Rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid exemplifies this trend by combining a nitro-substituted aromatic ring with a cyclopropane scaffold. This dual functionality has been shown to improve pharmacokinetic profiles and reduce off-target effects.
The synthesis of rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise stereocontrol. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. These techniques include asymmetric catalysis and chiral auxiliary-assisted synthesis, which are critical for producing enantiomerically pure compounds like this one.
The< strong>cyclopropane ring itself is known for its unique electronic properties, which can be exploited in drug design. The strain within the three-membered ring leads to increased reactivity at certain positions, making it possible to functionalize the molecule in specific ways. This reactivity has been harnessed in the development of novel therapeutic agents that target enzymes and receptors involved in various disease pathways.
In conclusion, rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227828-35-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring and nitro-substituted aromatic moiety, make it an attractive scaffold for drug design. Further exploration of this compound and its derivatives could lead to the discovery of novel therapeutic agents with broad applicability in medicine.
2227828-35-3 (rac-(1R,2R)-2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)